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Introduction

3-methoxy-4-(octyloxy)benzaldehyde is an organic aromatic compound, specifically a
derivative of vanillin. Vanillin, or 4-hydroxy-3-methoxybenzaldehyde, is a widely used flavoring
agent and a versatile starting material in the synthesis of various fine chemicals and
pharmaceuticals. The addition of an octyloxy group to the vanillin structure significantly
increases its lipophilicity, which can be a desirable characteristic in drug design and material
science. This guide provides a comprehensive overview of its chemical identity, synthesis, and
potential applications based on current scientific literature. Derivatives of vanillin are actively
investigated for their biological activities, including antibacterial and anti-proliferative effects,
making this class of compounds highly relevant to drug development professionals.

Chemical Identity and Structure

While a specific CAS number for 3-methoxy-4-(octyloxy)benzaldehyde is not prominently
listed in major chemical databases, its structure is unambiguously derived from its IUPAC
name. It consists of a benzaldehyde core with a methoxy group at the C3 position and an
octyloxy group at the C4 position.

Chemical Structure:
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(Simplified 2D representation)

Physicochemical and Spectroscopic Data

Quantitative data for the specific title compound is sparse in the literature. The following tables
summarize key data for the well-characterized and structurally related starting material, vanillin,
and provide calculated values for 3-methoxy-4-(octyloxy)benzaldehyde.

Value (3-methoxy-4- Value (Vanillin - Starting
Property .
(octyloxy)benzaldehyde) Material)
Molecular Formula C16H2403 CsHsOs[1]
Molecular Weight 264.36 g/mol 152.15 g/mol [1]
3-methoxy-4- 4-hydroxy-3-
IUPAC Name
(octyloxy)benzaldehyde methoxybenzaldehyde

_ _ Not available (Expected to be
Melting Point ) ] ) 113-115°C
a low-melting solid or oil)

Boiling Point Not available 179 °C at 15 mmHg

Not available (Likely a ) ) )
o White to off-white crystalline
Appearance colorless to pale yellow liquid
) powder
or solid)

Synthesis of 3-methoxy-4-(octyloxy)benzaldehyde

The most common and straightforward method for preparing 3-methoxy-4-
(octyloxy)benzaldehyde is via the Williamson ether synthesis. This reaction involves the O-
alkylation of the phenolic hydroxyl group of vanillin with an appropriate octyl halide, such as 1-
bromooctane, in the presence of a weak base.

Experimental Protocol: Williamson Ether Synthesis

This protocol is adapted from the synthesis of a homologous compound, 4-hexyloxy-3-
methoxybenzaldehyde.[2]
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Reactant Preparation: Dissolve vanillin (4-hydroxy-3-methoxybenzaldehyde) (1.52 g, 10
mmol) in a suitable solvent such as butan-2-one or acetone (20-30 mL) in a round-bottom
flask.

Base Addition: Add a slight excess of a weak base, such as potassium carbonate (K2COs3)
(e.g., 1.5 g, ~11 mmol).

Initial Heating: Heat the mixture to approximately 60°C and stir for 30 minutes to facilitate the
formation of the phenoxide salt.

Alkylating Agent Addition: Add 1-bromooctane (1.93 g, 10 mmol) to the reaction mixture.

Reflux: Heat the mixture to reflux for 3-4 hours. The progress of the reaction should be
monitored using Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room
temperature.

Extraction: Extract the product into a suitable organic solvent like diethyl ether. The inorganic
salts can be removed by washing with water.

Purification: Evaporate the solvent under reduced pressure. The resulting crude product can
be purified by crystallization (e.g., from dichloromethane or ethanol) or column
chromatography to yield the final product.[2]

Synthesis Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2969539/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2672954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 3-methoxy-4-(octyloxy)benzaldehyde

Vanillin Solvent (Butan-2-one) 1-Bromooctane
(4-hydroxy-3-methoxybenzaldehyde) + Base (K2CO3)

Williamson Ether Synthesis
(Reflux, 3-4h)

Extraction
(Diethyl Ether)

Purification
(Crystallization)

3-methoxy-4-(octyloxy)benzaldehyde

Click to download full resolution via product page

Caption: Williamson ether synthesis workflow for 3-methoxy-4-(octyloxy)benzaldehyde.

Applications in Research and Drug Development

3-methoxy-4-(octyloxy)benzaldehyde serves as a valuable intermediate in organic synthesis.
Its derivatives are of particular interest to the pharmaceutical industry.

o Precursor for Schiff Bases: The aldehyde functional group can readily undergo condensation
reactions with primary amines to form Schiff bases (imines). Schiff base derivatives of
vanillin have been reported to exhibit significant biological activities, including potential
antibacterial and anti-proliferative effects against cancer cell lines.[2] The introduction of the
long octyl chain increases lipophilicity, which can enhance cell membrane permeability and
potentially improve the bioavailability and efficacy of the resulting drug candidates.
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o Synthesis of Biologically Active Molecules: Vanillin and its derivatives are precursors in the
synthesis of various compounds. For example, they have been used to create molecules
with enzyme inhibition, antioxidant, anti-angiogenic, and anti-inflammatory properties.[2] The
title compound is a logical extension for creating new chemical entities with modulated
pharmacological profiles.

o Flavor and Fragrance Industry: As a derivative of vanillin, it may also find applications as a
specialty chemical in the flavor and fragrance industry, offering a different aromatic profile
and physical properties (like volatility and solubility) compared to its parent compound.

Conclusion

3-methoxy-4-(octyloxy)benzaldehyde is a synthetically accessible derivative of vanillin with
significant potential for applications in drug discovery and materials science. Its preparation via
Williamson ether synthesis is a well-established and efficient method. The increased
lipophilicity conferred by the octyl chain makes it an attractive building block for the synthesis of
novel bioactive molecules, particularly Schiff bases with enhanced pharmacological properties.
Further research into this and similar long-chain vanillin derivatives is warranted to fully explore
their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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